Cas no 105675-13-6 (3-Methylpyrrolidin-3-amine)

• Product Name: 3-Methylpyrrolidin-3-amine
• CAS No: 105675-13-6
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD16619225
• CID: 62565
• PubChem ID: 15595853
• Update Time: 2025-05-20

3-Methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyrrolidin-3-amine
• 3-methyl-3-Pyrrolidinamine
• 3-Pyrrolidinamine, 3-methyl
• 3-AMINO-3-METHYLPYRROLIDINE
• A801298
• WGOWOSXVPSBDEY-UHFFFAOYSA-N
• DTXSID70575412
• SCHEMBL4515477
• 3-Pyrrolidinamine, 3-methyl-
• F14416
• AKOS006340948
• CS-0440397
• FT-0759875
• EN300-84376
• AM20080696
• 105675-13-6
• 3-Pyrrolidinamine,3-methyl-(9CI)

• MDL： MFCD16619225
• Inchi： 1S/C5H12N2/c1-5(6)2-3-7-4-5/h7H,2-4,6H2,1H3
• InChI Key： WGOWOSXVPSBDEY-UHFFFAOYSA-N
• SMILES： N1CCC(C)(C1)N

Computed Properties

• Exact Mass: 100.10000
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.904
• Boiling Point: 133.1 °C at 760 mmHg
• Flash Point: 133.1 °C at 760 mmHg
• PSA: 38.05000
• LogP: 0.72620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Methylpyrrolidin-3-amine

Research Brief on 3-Methylpyrrolidin-3-amine (CAS: 105675-13-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Methylpyrrolidin-3-amine (CAS: 105675-13-6) is a structurally unique amine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the design of central nervous system (CNS) targeting agents and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, pharmacological relevance, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Methylpyrrolidin-3-amine in the modular synthesis of sigma-1 receptor ligands. The researchers utilized its pyrrolidine core to introduce stereochemical diversity, achieving nanomolar affinity through strategic functionalization at the 3-position. The compound's rigid scaffold was found to enhance binding selectivity over related receptors (e.g., opioid receptors), suggesting advantages for neuropathic pain drug development. Molecular docking simulations (PDB: 6DK1) revealed critical hydrogen bonding interactions between the amine group and Glu172 residue in the sigma-1 binding pocket.

In parallel developments, 3-Methylpyrrolidin-3-amine has emerged as a crucial precursor in the synthesis of novel LSD1 (lysine-specific demethylase 1) inhibitors, as reported in ACS Chemical Biology (2024). The methyl group at the 3-position was shown to significantly improve metabolic stability compared to unsubstituted analogs, with in vitro microsomal stability assays demonstrating a 3-fold increase in half-life (t_1/2 = 42 min vs. 14 min). This property, combined with the compound's ability to maintain basicity (predicted pK_a 8.9) while reducing P-glycoprotein efflux, makes it particularly valuable for epigenetic drug discovery programs targeting hematological malignancies.

Recent advances in synthetic methodology have expanded access to enantiopure 3-Methylpyrrolidin-3-amine derivatives. A 2024 Organic Letters publication detailed an asymmetric [3+2] cycloaddition approach using chiral auxiliaries, achieving >99% ee at gram scale. This breakthrough addresses previous challenges in stereocontrol during the installation of the 3-methyl group, enabling more efficient production of both (R)- and (S)-configured variants for structure-activity relationship studies. The reported protocol (yield: 78-85%) employs cost-effective nickel catalysis, representing a significant improvement over earlier rhodium-based systems.

Emerging applications in radiopharmaceuticals have also been reported, where ¹¹C-labeled 3-Methylpyrrolidin-3-amine derivatives show promise as PET tracers for imaging monoamine oxidase B (MAO-B) activity in neurodegenerative disorders. Preliminary in vivo studies in non-human primates demonstrated excellent blood-brain barrier penetration (SUV_max = 2.8 at 15 min post-injection) and specific binding validated through blocking studies with selegiline. These findings, presented at the 2024 Society of Nuclear Medicine Annual Meeting, suggest potential for clinical translation in Parkinson's disease diagnostics.

From a safety and ADME perspective, recent toxicological evaluations of 3-Methylpyrrolidin-3-amine derivatives indicate favorable profiles. A 2023 Chemical Research in Toxicology study reported no significant CYP450 inhibition (IC₅₀ > 50 μM for major isoforms) and minimal hERG channel liability (IC₅₀ = 89 μM) for lead compounds derived from this scaffold. These properties, combined with the demonstrated synthetic versatility and target engagement capabilities, position 3-Methylpyrrolidin-3-amine as an increasingly important structural motif in modern medicinal chemistry campaigns.